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1,3-O-Isopropylidene Simvastatin Dimer Impurity 1,3-O-Isopropylidene Simvastatin Dimer Impurity
Brand Name: Vulcanchem
CAS No.: 1346601-43-1
VCID: VC0121841
InChI: InChI=1S/C53H80O10/c1-13-51(7,8)49(56)60-43-25-31(3)23-35-17-15-33(5)41(47(35)43)21-19-37-27-39(29-45(54)58-37)59-46(55)30-40-28-38(62-53(11,12)63-40)20-22-42-34(6)16-18-36-24-32(4)26-44(48(36)42)61-50(57)52(9,10)14-2/h15-18,23-24,31-34,37-44,47-48H,13-14,19-22,25-30H2,1-12H3/t31-,32-,33-,34-,37+,38+,39+,40+,41-,42-,43-,44-,47-,48-/m0/s1
SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC(=O)CC4CC(OC(O4)(C)C)CCC5C(C=CC6=CC(CC(C56)OC(=O)C(C)(C)CC)C)C)C
Molecular Formula: C53H80O10
Molecular Weight: 877.213

1,3-O-Isopropylidene Simvastatin Dimer Impurity

CAS No.: 1346601-43-1

Reference Standards

VCID: VC0121841

Molecular Formula: C53H80O10

Molecular Weight: 877.213

1,3-O-Isopropylidene Simvastatin Dimer Impurity - 1346601-43-1

CAS No. 1346601-43-1
Product Name 1,3-O-Isopropylidene Simvastatin Dimer Impurity
Molecular Formula C53H80O10
Molecular Weight 877.213
IUPAC Name [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-[2-[(4R,6R)-6-[2-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetyl]oxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
Standard InChI InChI=1S/C53H80O10/c1-13-51(7,8)49(56)60-43-25-31(3)23-35-17-15-33(5)41(47(35)43)21-19-37-27-39(29-45(54)58-37)59-46(55)30-40-28-38(62-53(11,12)63-40)20-22-42-34(6)16-18-36-24-32(4)26-44(48(36)42)61-50(57)52(9,10)14-2/h15-18,23-24,31-34,37-44,47-48H,13-14,19-22,25-30H2,1-12H3/t31-,32-,33-,34-,37+,38+,39+,40+,41-,42-,43-,44-,47-,48-/m0/s1
Standard InChIKey LVCXYGQHYICBDT-UEYHUVCPSA-N
SMILES CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC(=O)CC4CC(OC(O4)(C)C)CCC5C(C=CC6=CC(CC(C56)OC(=O)C(C)(C)CC)C)C)C
Last Modified Aug 20 2021
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